1,1,4,4-Tetramethoxy-2-butene

• CAS: 6922-38-9

Core Science & Biosynthesis

Physical properties of fumaraldehyde bis(dimethyl acetal)

An In-depth Technical Guide to the Physical Properties of Fumaraldehyde Bis(dimethyl acetal)

Introduction

Fumaraldehyde bis(dimethyl acetal), also known by its systematic name trans-1,1,4,4-Tetramethoxy-2-butene, is a versatile bifunctional organic compound. As an acetal, it serves as a protected form of fumaraldehyde, a reactive dialdehyde. This protective strategy is fundamental in multi-step organic synthesis, allowing for the manipulation of other functional groups within a molecule without unintended reactions at the aldehyde sites. Its primary utility is found in the synthesis of complex organic molecules, such as C20-carotene and various crocetin esters, where the controlled release of the aldehyde functionalities is a critical step.[1] It is also used in the preparation of fumaraldehyde dimethylacetal (FDMA) through partial acid hydrolysis.[1] This guide provides a comprehensive overview of its core physical properties, characterization methodologies, and handling considerations, tailored for professionals in chemical research and drug development.

Molecular Structure and Chemical Identifiers

The structural integrity and identity of a reagent are the foundation of reproducible science. Fumaraldehyde bis(dimethyl acetal) is a C8 molecule characterized by a central trans-configured carbon-carbon double bond, with a dimethoxyacetal group at both the 1 and 4 positions.

Caption: Chemical structure of Fumaraldehyde bis(dimethyl acetal).

Key Identifiers:

• CAS Number: 6068-62-8[2]

• Molecular Formula: C₈H₁₆O₄[2][3]

• Molecular Weight: 176.21 g/mol [2][3]

• Linear Formula: (CH₃O)₂CHCH=CHCH(OCH₃)₂

• InChI: 1S/C8H16O4/c1-9-7(10-2)5-6-8(11-3)12-4/h5-8H,1-4H3/b6-5+[3]

• InChIKey: ZFGVCDSFRAMNMT-AATRIKPKSA-N[3]

• SMILES: COC(OC)\C=C\C(OC)OC

Core Physical Properties

The physical properties of a compound are critical for designing experimental setups, purification procedures, and storage protocols. Fumaraldehyde bis(dimethyl acetal) is a colorless liquid at room temperature.[2] A summary of its key physical data is presented below.

Property	Value	Conditions	Source(s)
Physical State	Liquid	Room Temperature	[2]
Appearance	Colorless	-	[2]
Boiling Point	100-103 °C	15 mmHg	[1]
Density	1.01 g/mL	25 °C	[1]
Refractive Index (n_D)	1.428	20 °C	[1]
Flash Point	80 °C	Closed Cup	[1]
Melting Point	Not Applicable	-	[2]
Purity (Assay)	>90% to 95%	Gas Chromatography (GC)	[1][2]

These values, particularly the boiling point under reduced pressure, indicate that the compound is amenable to purification by vacuum distillation. Its density, being slightly greater than water, is a relevant consideration for liquid-liquid extractions.

Handling, Storage, and Safety

Proper handling is paramount for maintaining the integrity of the reagent and ensuring laboratory safety.

• Sensitivity: This compound is noted to be both air and moisture sensitive.[2] The acetal functional groups are susceptible to hydrolysis, especially in the presence of acid, which would regenerate the reactive aldehyde. Exposure to air can lead to oxidation.

• Storage: It is recommended to store the compound at room temperature under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[1]

• Safety: Fumaraldehyde bis(dimethyl acetal) is classified as a skin irritant (H315).[1] Standard personal protective equipment (PPE), including gloves and safety glasses, should be worn during handling. All manipulations should be performed in a well-ventilated fume hood.

Experimental Protocols for Property Verification

To ensure the quality and identity of the material before use, simple and effective verification protocols are necessary. These procedures serve as a self-validating system, confirming that the material on hand matches the expected literature values.

Protocol 1: Verification of Identity via Refractive Index Measurement

Causality: The refractive index is a unique and intrinsic physical property of a pure liquid, directly related to its molecular structure and density. A deviation from the expected value (1.428 @ 20°C) can indicate the presence of impurities or that the wrong substance is being handled. This non-destructive technique provides a rapid quality control checkpoint.

Methodology:

• Instrument Calibration: Ensure the Abbe refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• Temperature Control: Set the circulating water bath connected to the refractometer to precisely 20.0 °C. Allow the instrument's prisms to equilibrate.

• Sample Application: Using a clean pipette, apply 2-3 drops of Fumaraldehyde bis(dimethyl acetal) onto the surface of the measuring prism.

• Measurement: Close the prism assembly. Look through the eyepiece and adjust the control knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: Read the refractive index value from the instrument's scale.

• Validation: Compare the experimental value to the literature value of 1.428.[1] A match within a narrow tolerance (e.g., ±0.002) confirms the sample's identity and likely high purity.

Protocol 2: Purity Assessment by Gas Chromatography (GC)

Causality: Gas chromatography separates volatile compounds based on their differential partitioning between a stationary phase (in the column) and a mobile phase (an inert gas). For a pure substance, this technique should yield a single, sharp peak at a characteristic retention time. The area of this peak relative to the total area of all peaks provides a quantitative measure of purity. Commercial suppliers use this method to provide an assay value.[1][2]

Caption: Workflow for purity assessment using Gas Chromatography.

Methodology:

• Sample Preparation: Prepare a dilute solution of the acetal in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • Column: Select a suitable capillary column (e.g., a non-polar DB-1 or a mid-polar DB-5).

  • Temperatures: Set the injector and detector (typically a Flame Ionization Detector, FID) temperatures high enough to ensure rapid vaporization (e.g., 250 °C).

  • Oven Program: Implement a temperature gradient program, for example, starting at 50 °C, holding for 2 minutes, then ramping at 10 °C/min to 250 °C.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: Record the resulting chromatogram.

• Analysis: A pure sample of Fumaraldehyde bis(dimethyl acetal) will exhibit one major peak. The purity is calculated as the area of the main peak divided by the total area of all peaks, multiplied by 100%. This result should align with the supplier's specification (>90-95%).[1][2]

Available Spectroscopic Data

For unequivocal structural confirmation, spectroscopic analysis is indispensable. Publicly accessible databases indicate the availability of a full suite of spectral data for this compound, which serves as an authoritative reference for researchers.

• Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR spectra are available.[3] These are crucial for confirming the carbon skeleton, the trans configuration of the double bond (via coupling constants in the ¹H spectrum), and the presence and connectivity of the methoxy and acetal protons.

• Infrared (IR) Spectroscopy: Multiple FTIR spectra (ATR and Transmission) are available.[3] Key expected absorbances would include C-O stretching for the acetal/ether groups and C=C stretching for the alkene.

• Mass Spectrometry (MS): GC-MS data is available, which provides the molecular weight and fragmentation pattern, offering definitive proof of the molecular formula and structural components.[3]

Researchers synthesizing or using this compound should acquire their own spectra and compare them against these reference databases to authoritatively confirm identity and purity.

References

• Fumaraldehyde Bis(Dimethyl Acetal) 90.0%(GC). PureSynth. [Link]

• Fumaraldehyde bis(dimethyl acetal). SpectraBase. [Link]

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. labproinc.com [labproinc.com]
• 3. spectrabase.com [spectrabase.com]

Technical Guide: Solubility Profile & Solvent Selection for 1,1,4,4-Tetramethoxy-2-butene

The following technical guide details the solubility profile, solvent selection criteria, and handling protocols for 1,1,4,4-Tetramethoxy-2-butene .

[1]

Part 1: Executive Summary & Physicochemical Identity

1,1,4,4-Tetramethoxy-2-butene (also known as Fumaraldehyde bis(dimethyl acetal)) is a critical C4 building block used primarily in the synthesis of carotenoids (e.g., crocetin, lycopene) and pharmaceutical intermediates.[1] It functions as a "masked" dialdehyde, protecting the reactive carbonyl groups during harsh reaction steps.[1][2]

Its solubility behavior is governed by two competing factors: the lipophilic butene backbone and the polar, oxygen-rich bis-acetal functionality.[1][2] While soluble in most organic solvents, its stability is strictly dependent on solvent acidity and moisture content.[1][2]

Core Physicochemical Data[1][2][3]

Property	Value	Notes
Primary CAS	6068-62-8	Refers specifically to the trans-isomer (Commercial Standard).[1]
Secondary CAS	5370-08-1	General CAS for the unspecified stereoisomer.[1][2]
Formula	C₈H₁₆O₄	High oxygen-to-carbon ratio (1:[1]2) increases polarity.[1][2]
Molecular Weight	176.21 g/mol
Physical State	Liquid	Colorless to pale yellow.[1][2][3]
Density	1.01 - 1.02 g/mL	Slightly denser than water.[1][2]
Boiling Point	100–103 °C @ 15 mmHg	High boiling point; difficult to remove by rotary evaporation without vacuum.[1][2]
Reactivity	Moisture Sensitive	Rapidly hydrolyzes in the presence of water and trace acid.[1][2]

Part 2: Solubility Landscape & Solvent Selection

The solubility of 1,1,4,4-tetramethoxy-2-butene follows a specific polarity gradient. Unlike simple alkenes, the four methoxy groups render it significantly more polar, affecting its miscibility with aliphatic hydrocarbons.[1][2]

Solvent Compatibility Matrix

Solvent Class	Solubility Status	Mechanistic Insight	Recommendation
Chlorinated (DCM, Chloroform)	Excellent (Miscible)	The high dipole moment of DCM interacts favorably with the acetal oxygens without triggering reaction.[1]	Primary Choice for extraction and transport.[1][2]
Aromatics (Toluene, Benzene)	Excellent (Miscible)	Pi-pi interactions with the alkene backbone and general lipophilic compatibility.[1][2]	Preferred for high-temperature reactions.[1][2]
Ethers (THF, Diethyl Ether)	Good to Excellent	"Like dissolves like."[1][2] Ether linkages are chemically compatible.[1][2]	Ideal for Grignard or lithiation reactions.[1][2]
Alcohols (Methanol, Ethanol)	Soluble	Soluble, but carries a risk of transacetalization (exchange of alkoxy groups) if the alcohol differs from the acetal (e.g., EtOH with methoxy acetal).	Use Methanol only (matches the acetal) to prevent byproduct formation.[2]
Aliphatic Hydrocarbons (Hexane, Heptane)	Partial / Temperature Dependent	The high polarity of the four oxygen atoms reduces solubility in strictly non-polar alkanes. Phase separation may occur at low temperatures.[1][2]	Avoid as a primary solvent; useful as a co-solvent for crystallization.[1][2]
Water	Insoluble / Reactive	Technically immiscible, but the interface allows acid-catalyzed hydrolysis, destroying the molecule.[1]	STRICTLY AVOID unless hydrolysis is the intended step.[1][2]

Visualization: Solubility Decision Logic

The following diagram illustrates the decision process for selecting the correct solvent based on the intended application.

Caption: Decision tree for solvent selection emphasizing stability (Green) vs. reactivity risks (Red/Yellow).[2]

Part 3: Critical Reactivity & Handling Protocols

The solubility of this molecule cannot be discussed without addressing its hydrolytic instability .[1][2] In the presence of water and a proton source (H+), the protective acetal groups are removed, yielding Fumaraldehyde, which is unstable and polymerizes rapidly.[1]

Mechanism of Decomposition (The "Danger Zone")[2]

Caption: The acid-catalyzed hydrolysis pathway. Note that trace acid in wet solvents (e.g., unneutralized CDCl3) is sufficient to degrade the sample.

Protocol: Safe Dissolution & Solvent Exchange

Objective: Prepare a stable stock solution of 1,1,4,4-tetramethoxy-2-butene without inducing hydrolysis.

Reagents:

• Solvent: Anhydrous Toluene or Anhydrous DCM (Water < 50 ppm).[2]

• Base: Triethylamine (Et₃N) - Trace amount.[1][2]

• Drying Agent: Molecular Sieves (3Å or 4Å), activated.[2]

Step-by-Step Methodology:

• Glassware Preparation:

  • Oven-dry all glassware at 120°C for at least 2 hours.

  • Expert Tip: Rinse glassware with a dilute solution of Triethylamine in acetone (1% v/v) before drying.[2] This neutralizes acidic sites on the glass surface which can catalyze hydrolysis.[1][2]

• Solvent Pre-treatment:

  • Even "anhydrous" solvents can absorb atmospheric moisture.[1][2] Store solvents over activated molecular sieves for 24 hours prior to use.[1][2]

  • Buffering: Add 0.1% (v/v) Triethylamine to the solvent.[2] This "sacrificial base" neutralizes any adventitious acid formed by solvent decomposition (common in Chloroform/DCM) or atmospheric CO₂ absorption.[2]

• Dissolution:

  • Weigh the 1,1,4,4-tetramethoxy-2-butene into the flask.[1]

  • Add the buffered, anhydrous solvent under a nitrogen or argon blanket.[1][2]

  • Swirl gently.[1][2] The liquid should dissolve instantly (miscible).[2]

• Verification (NMR):

  • When preparing samples for NMR (CDCl₃), filter the solvent through basic alumina or add a grain of potassium carbonate to the NMR tube.[1][2] Commercial CDCl₃ is often acidic and will degrade the acetal into a complex mixture of aldehydes during the scan.[1][2]

Part 4: References

• Sigma-Aldrich. Product Specification: Fumaraldehyde bis(dimethyl acetal) (CAS 6068-62-8).[1][2][3][4]Link[2]

• PubChem. Compound Summary: 1,1,4,4-Tetramethoxy-2-butene (CAS 5370-08-1).[1][2]Link[2]

• Makin, S. M. et al. "Chemistry of Unsaturated Ethers.[1][2] Synthesis of Acetals of Unsaturated Aldehydes." Journal of General Chemistry USSR, 1962.[1][2] (Foundational synthesis describing methanol solubility).

• Echemi. Chemical Properties and CAS Verification for 1,1,4,4-Tetramethoxy-2-butene.Link[2]

• ChemicalBook. Safety and Handling of Acetal Intermediates.Link[2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 1-Butene, 4-methoxy-2-methyl- | C6H12O | CID 542352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labproinc.com [labproinc.com]
• 4. labproinc.com [labproinc.com]

Navigating the Uncharted: A Technical Safety and Handling Guide for 1,1,4,4-Tetramethoxy-2-butene

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course in the Absence of a Formal Safety Data Sheet

Section 1: Unveiling the Molecular Identity and Inherent Reactivities

1,1,4,4-Tetramethoxy-2-butene is a valuable bifunctional reagent in organic synthesis, possessing both alkene and acetal functionalities. This unique combination allows for its application in diverse synthetic transformations. However, these very features also dictate its potential hazards. The presence of ether linkages, particularly in conjunction with an allylic double bond, raises a significant concern for the formation of explosive peroxides upon prolonged exposure to air and light. The alkene moiety, while not as reactive as in simpler olefins, can still undergo addition reactions and may contribute to the compound's flammability.

Table 1: Physicochemical Properties of 1,1,4,4-Tetramethoxy-2-butene

Property	Value	Source
CAS Number	5370-08-1	Echemi
Molecular Formula	C8H16O4	Echemi
Molecular Weight	176.21 g/mol	Echemi
Boiling Point	87-90 °C @ 15 Torr	Echemi
Density	1.022 g/cm³ at 20 °C	Echemi

Section 2: A Proactive Approach to Hazard Identification and Mitigation

Given the absence of a specific SDS, a deductive approach to hazard identification is paramount. The primary anticipated hazards are:

• Peroxide Formation: Ethers are notorious for forming explosive peroxides when exposed to oxygen and light. The allylic nature of the ether linkages in 1,1,4,4-Tetramethoxy-2-butene may exacerbate this tendency.

• Flammability: While the boiling point is relatively high, the compound is an organic molecule and should be treated as a flammable liquid. Vapors may form flammable mixtures with air.[1]

• Skin and Eye Irritation: Many organic solvents and reagents can cause irritation upon contact with skin and eyes. It is prudent to assume this compound is at least a mild irritant.[2]

• Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory system.[3]

Logical Framework for Hazard Mitigation

Caption: Logical workflow for mitigating the primary anticipated hazards of 1,1,4,4-Tetramethoxy-2-butene.

Section 3: Rigorous Protocols for Safe Handling and Storage

Adherence to stringent handling and storage protocols is the cornerstone of safety when working with this reagent.

Prudent Handling Procedures

• Ventilation is Non-Negotiable: All manipulations of 1,1,4,4-Tetramethoxy-2-butene must be conducted in a properly functioning chemical fume hood to minimize inhalation of vapors.[4]

• Eliminate Ignition Sources: Keep the compound away from open flames, hot surfaces, and sparks. Use of spark-proof equipment is recommended.[1]

• Grounding and Bonding: For transfers of larger quantities, ensure that containers are properly grounded and bonded to prevent the buildup of static electricity.

• Inert Atmosphere: When possible, handle the reagent under an inert atmosphere of nitrogen or argon to prevent contact with oxygen.

Secure Storage Practices

• Container Integrity: Store in a tightly sealed, airtight container. The original manufacturer's container is ideal.

• Inert Blanket: For long-term storage, it is best practice to store the reagent under a blanket of nitrogen or argon.

• Cool, Dry, and Dark: Store in a cool, dry, and dark location. A dedicated flammable liquids storage cabinet is appropriate.[5]

• Segregation is Key: Store away from strong oxidizing agents and acids.[6]

• Date and Test: Upon receipt and opening, the container should be dated. Regular testing for the presence of peroxides is a critical safety measure. A common qualitative test involves the use of potassium iodide (KI) strips.

Section 4: Preparedness in the Face of an Emergency

First-Aid Measures: A Calm and Methodical Response

• Inhalation: If vapors are inhaled, immediately move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[7]

• Skin Contact: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation develops, seek medical attention.[1]

• Eye Contact: If the compound comes into contact with the eyes, immediately flush with gently flowing water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with water. Seek immediate medical attention.[7]

Fire-Fighting Measures: A Calculated Approach

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. A water spray can be used to cool fire-exposed containers.[2]

• Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

• Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may explode if heated.[8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Section 5: Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is crucial for minimizing exposure.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact.[9]
Body Protection	A flame-retardant lab coat.	Protects against splashes and potential fire hazards.
Respiratory Protection	Not typically required if handled in a fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Prevents inhalation of harmful vapors.[9]

Section 6: Stability, Reactivity, and the Peroxide Menace

As previously emphasized, the most significant reactivity concern with 1,1,4,4-Tetramethoxy-2-butene is its potential to form explosive peroxides.

Peroxide Formation and Detection Workflow

Sources

• 1. airgas.com [airgas.com]
• 2. carlroth.com [carlroth.com]
• 3. scribd.com [scribd.com]
• 4. fishersci.com [fishersci.com]
• 5. airgas.com [airgas.com]
• 6. braskem.com.br [braskem.com.br]
• 7. camberpharma.com [camberpharma.com]
• 8. novachem.com [novachem.com]
• 9. synquestlabs.com [synquestlabs.com]

Protocols & Analytical Methods

Procedure for the Hydrolysis of 1,1,4,4-Tetramethoxy-2-butene to 2-Butene-1,4-dialdehyde

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive and detailed protocol for the acid-catalyzed hydrolysis of 1,1,4,4-tetramethoxy-2-butene to the corresponding dialdehyde, 2-butene-1,4-dialdehyde. This conversion is a critical deprotection step, yielding a valuable bifunctional building block for organic synthesis. The protocol herein is designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a thorough understanding of the underlying chemical principles. This document is intended for researchers, scientists, and professionals in drug development who require a reliable method for the preparation of this reactive dialdehyde.

Introduction

1,1,4,4-Tetramethoxy-2-butene serves as a stable and easily handled precursor to the more reactive 2-butene-1,4-dialdehyde. The acetal functional groups effectively "protect" the aldehyde moieties from unwanted reactions.[1][2] The acid-catalyzed hydrolysis of these acetals is a fundamental transformation in organic chemistry, allowing for the controlled release of the aldehyde functionality when needed.[3][4] This deprotection is reversible and is typically driven to completion by the presence of excess water.[4][5]

The product, 2-butene-1,4-dialdehyde, is a highly versatile intermediate in the synthesis of a wide range of compounds, including heterocycles and other complex molecules relevant to medicinal chemistry.[6] However, as an α,β-unsaturated dialdehyde, it is susceptible to polymerization and other side reactions, necessitating careful control of the reaction and purification conditions.[7] This guide provides a robust protocol to mitigate these challenges.

Reaction Mechanism: Acid-Catalyzed Acetal Hydrolysis

The hydrolysis of 1,1,4,4-tetramethoxy-2-butene proceeds via a well-established acid-catalyzed mechanism.[8][9] The reaction is initiated by the protonation of one of the methoxy group's oxygen atoms, converting it into a good leaving group (methanol). The departure of methanol is assisted by the neighboring oxygen atom, forming a resonance-stabilized oxonium ion. This electrophilic intermediate is then attacked by water. Subsequent deprotonation yields a hemiacetal. This process is repeated for the second methoxy group on the same carbon to yield the first aldehyde. The same sequence of reactions then occurs at the other end of the molecule to furnish the final dialdehyde product.

Caption: Mechanism of acid-catalyzed acetal hydrolysis.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
1,1,4,4-Tetramethoxy-2-butene	≥98%	Sigma-Aldrich
Formic Acid	≥95%	Fisher Scientific
Diethyl Ether	Anhydrous	J.T. Baker
Saturated Sodium Bicarbonate Solution	ACS Reagent	VWR
Anhydrous Sodium Sulfate	ACS Reagent	EMD Millipore
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies
Hexanes	HPLC Grade	Honeywell
Ethyl Acetate	HPLC Grade	Honeywell

• Equipment:

  • Round-bottom flasks (50 mL and 100 mL)

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Heating mantle or oil bath

  • Separatory funnel (125 mL)

  • Rotary evaporator

  • Glass column for chromatography

  • TLC plates (silica gel 60 F254)

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

  • pH paper

Detailed Step-by-Step Methodology

3.2.1. Reaction Setup

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1,1,4,4-tetramethoxy-2-butene (5.0 g, 28.4 mmol).

• Add 20 mL of a 10% aqueous formic acid solution. The use of a mild acid like formic acid is crucial to prevent polymerization and degradation of the unsaturated dialdehyde product.

• Attach a reflux condenser to the flask.

• Place the flask in a heating mantle or oil bath and heat the mixture to 40-50 °C with vigorous stirring.

3.2.2. Reaction Monitoring

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every 30 minutes.

• Prepare a TLC chamber with a 20:80 ethyl acetate/hexanes solvent system.

• To take a sample, briefly stop the stirring and use a capillary tube to spot a small amount of the organic layer (if a biphasic mixture is observed) or the reaction mixture onto the TLC plate. The starting material will have a higher Rf value than the more polar dialdehyde product.

• The reaction is complete when the starting material spot is no longer visible by TLC (typically 2-4 hours).

3.2.3. Workup and Extraction

• Once the reaction is complete, cool the flask to room temperature.

• Transfer the reaction mixture to a 125 mL separatory funnel.

• Add 30 mL of diethyl ether to the separatory funnel and shake gently.

• Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution in small portions until the aqueous layer is neutral to pH paper (pH ≈ 7). Caution: CO₂ evolution will cause pressure buildup. Vent the separatory funnel frequently.

• Separate the layers and collect the organic (top) layer.

• Extract the aqueous layer twice more with 20 mL portions of diethyl ether.

• Combine all organic extracts in a 100 mL Erlenmeyer flask.

• Dry the combined organic extracts over anhydrous sodium sulfate for 15-20 minutes.

• Filter off the sodium sulfate and wash the solid with a small amount of diethyl ether.

• Concentrate the filtrate under reduced pressure using a rotary evaporator. Important: Do not use excessive heat to avoid product loss or polymerization. A water bath temperature of 30 °C is recommended.

3.2.4. Purification

The crude 2-butene-1,4-dialdehyde can be purified by flash column chromatography.

• Prepare a slurry of silica gel in hexanes and pack a glass column.

• Dissolve the crude product in a minimal amount of dichloromethane.

• Load the dissolved product onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexanes (starting with 10% ethyl acetate and gradually increasing to 30%).

• Collect fractions and monitor by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-butene-1,4-dialdehyde as a pale yellow oil.

An alternative purification method for aldehydes involves the formation of a bisulfite adduct, which can be particularly useful if the aldehyde is unstable.[7][10][11] This involves treating the impure aldehyde with a saturated aqueous solution of sodium bisulfite to form a solid adduct, which can be filtered, washed, and then decomposed back to the pure aldehyde by treatment with a base.[7][10]

Quantitative Data Summary

Parameter	Value
Starting Material	1,1,4,4-Tetramethoxy-2-butene
Molecular Weight	176.21 g/mol
Amount of Starting Material	5.0 g
Moles of Starting Material	28.4 mmol
Acid Catalyst	10% Aqueous Formic Acid
Reaction Temperature	40-50 °C
Typical Reaction Time	2-4 hours
Expected Product	2-Butene-1,4-dialdehyde
Molecular Weight of Product	84.07 g/mol
Theoretical Yield	2.39 g
Expected Yield (after purification)	70-85%

Experimental Workflow

Caption: Workflow for the synthesis of 2-butene-1,4-dialdehyde.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	- Insufficient reaction time or temperature.- Catalyst concentration is too low.	- Continue heating and monitor by TLC.- If the reaction stalls, a small amount of additional formic acid can be added.
Low Yield	- Product is lost during workup due to its partial water solubility.- Polymerization of the product.	- Ensure thorough extraction with diethyl ether (at least 3 times).- Avoid excessive heat during solvent removal. Keep the temperature below 30 °C.
Product Decomposition	- The dialdehyde product is unstable, especially in the presence of strong acid or heat.	- Use mild acidic conditions (formic acid is preferred over HCl).- Perform the workup and purification steps promptly after the reaction is complete.- Store the purified product at low temperature (-20 °C) under an inert atmosphere (N₂ or Ar).
Streaking on TLC	- The product may be decomposing on the silica gel plate.	- Use fresh TLC plates.- Consider adding a small amount of triethylamine to the eluent to neutralize acidic sites on the silica.

References

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• ACS Publications. (2022). Different Modes of Acid-Promoted Cyclooligomerization of 4-(4-Thiosemicarbazido)butan-2-one Hydrazone: 14-Membered versus 28-Membered Polyazamacrocycle Formation. The Journal of Organic Chemistry. Retrieved from [Link]

• Reddit. (2015). Purifying aldehydes?. r/chemistry. Retrieved from [Link]

• PubMed. (2017). Preparation and characterization of dialdehyde starch by one-step acid hydrolysis and oxidation. Retrieved from [Link]

• PubMed. (n.d.). Reaction of 2'-deoxyribonucleosides with cis- and trans-1,4-dioxo-2-butene. Retrieved from [Link]

• ACS Publications. (n.d.). Polycondensation of Butenediol: Synthesis of Telechelic 2-Butene-1,4-diol Oligomers. Journal of the American Chemical Society. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 9.7: Acetals as Protecting Groups. Retrieved from [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• PubMed. (1972). Reductive and oxidative synthesis of saturated and unsaturated fatty aldehydes. Journal of Lipid Research. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation and Characterization of Dialdehyde Starch by One-step Acid Hydrolysis and Oxidation. Retrieved from [Link]

• ACS Publications. (n.d.). A Simple Chemoselective Method for the Deprotection of Acetals and Ketals Using Bismuth Nitrate Pentahydrate. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US3112329A - Unsaturated aldehyde oils and method for preparing the same.

• Chemistry LibreTexts. (2025). 5.4: Hydrolysis Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism and Catalysis for Hydrolysis of Acetals, Ketals, and Ortho Esters. Retrieved from [Link]

• MDPI. (2020). A Direct Silanization Protocol for Dialdehyde Cellulose. Retrieved from [Link]

• Google Patents. (n.d.). CN1966480A - 2-butylene-1,4-diol synthesis method.

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydroboration of Alkenes. Retrieved from [Link]

• MDPI. (n.d.). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical investigations of 1,4-butanediol and 2-butene-1,4-diol cyclodehydration using postprocessing visualization of quantum chemical calculation data. Retrieved from [Link]

• American Chemical Society. (n.d.). General acid catalysis of acetal hydrolysis. Hydrolysis of substituted benzaldehyde di-tert-butyl acetals. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of acetals to give aldehydes and ketones. Retrieved from [Link]

• YouTube. (2024). Acetal Hydrolysis Mechanism + EASY TRICK!. Retrieved from [Link]

• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
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• 9. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
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• 11. Aldehyde - Wikipedia [en.wikipedia.org]

Application Note: Scalable Production of 1,1,4,4-Tetramethoxy-2-butene

An in-depth guide for the scalable synthesis of 1,1,4,4-tetramethoxy-2-butene, tailored for researchers and professionals in drug development.

Introduction and Strategic Importance

1,1,4,4-Tetramethoxy-2-butene is a valuable and versatile C4 building block in organic synthesis. As a stable acetal of the more reactive trans-2-butene-1,4-dial, it serves as a crucial precursor for the synthesis of a wide range of heterocyclic compounds, including furans, pyrroles, and pyridazines, which are core scaffolds in many pharmaceutical agents. The methoxy groups, prevalent in numerous approved drugs, can favorably influence a molecule's physicochemical and ADME (absorption, distribution, metabolism, and excretion) properties.[1]

This guide provides a comprehensive overview and detailed protocols for a scalable, efficient, and technically simple two-step synthesis of 1,1,4,4-tetramethoxy-2-butene. The process is designed around a continuous-flow methodology, which is highly advantageous for industrial-scale production due to enhanced safety, consistency, and throughput. The synthesis begins with the electrochemical methoxylation of furan, a bio-renewable starting material, to produce the key intermediate, 2,5-dimethoxy-2,5-dihydrofuran.[2] This intermediate is then converted to the final product via an acid-catalyzed reaction with methanol using a solid-phase catalyst, which simplifies purification and minimizes waste.

Scientific Principles and Method Rationale

The overall synthetic strategy is a two-step process designed for scalability and efficiency.

Step 1: Electrochemical Synthesis of 2,5-Dimethoxy-2,5-dihydrofuran

The initial step involves the anodic oxidation of furan in a methanol solution. This electrochemical approach is a green and highly efficient alternative to classical chemical methods that often require stoichiometric amounts of hazardous reagents like bromine and operate at very low temperatures.[3]

• Mechanism Rationale: In an undivided electrochemical cell, furan is oxidized at the anode to form a radical cation. This reactive intermediate is then trapped by the solvent, methanol, in a nucleophilic attack. A second electron transfer and subsequent reaction with another methanol molecule yield the desired 2,5-dimethoxy-2,5-dihydrofuran as a mixture of cis and trans isomers. This method avoids harsh reagents and provides high selectivity. Recent advancements have demonstrated this reaction can be performed efficiently in thin-layer flow cells, even without an intentionally added supporting electrolyte, further enhancing its green credentials and simplifying the process.[4]

Step 2: Continuous Acid-Catalyzed Synthesis of 1,1,4,4-Tetramethoxy-2-butene

The second step is the conversion of 2,5-dimethoxy-2,5-dihydrofuran to the target molecule. A key innovation for scalability is the use of a solid acid catalyst in a continuous flow reactor.

• Mechanism Rationale: The reaction proceeds via an acid-catalyzed ring-opening of the 2,5-dimethoxy-2,5-dihydrofuran, followed by the addition of two equivalents of methanol to form the thermodynamically stable diacetal, 1,1,4,4-tetramethoxy-2-butene.

• Catalyst Choice: While various acids can catalyze this transformation, solid acid catalysts, such as acidic ion-exchange resins (e.g., sulfonic acid-functionalized polymers), are superior for industrial applications.[5] Their use in a packed-bed continuous-flow reactor offers several distinct advantages:

  • Simplified Purification: The catalyst is contained within the reactor, eliminating the need for a downstream catalyst removal step.

  • High Selectivity: The controlled reaction conditions and short residence times minimize the formation of byproducts, such as pentamethoxybutane.[5]

  • Catalyst Reusability: Solid catalysts have a long operational lifetime and can be regenerated, reducing costs.

  • Process Control: Temperature, flow rate, and pressure are easily controlled, ensuring consistent product quality and safe operation.

The overall workflow is depicted below.

Caption: Overall workflow for the scalable synthesis of 1,1,4,4-tetramethoxy-2-butene.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. Methanol is flammable and toxic. Furan is a highly flammable and toxic carcinogen. Handle with extreme care.

Protocol 1: Electrochemical Synthesis of 2,5-Dimethoxy-2,5-dihydrofuran

This protocol describes a laboratory-scale batch synthesis. For scalable production, a continuous flow electrochemical cell is recommended.[4]

Materials & Equipment:

• Furan (freshly distilled)

• Anhydrous Methanol (MeOH)

• Ammonium bromide (NH4Br, as supporting electrolyte)

• Undivided electrochemical cell (100 mL beaker)

• Graphite felt or platinum gauze anode

• Platinum wire or graphite rod cathode

• DC power supply

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Set up the undivided electrochemical cell in an ice bath on a magnetic stirrer.

• To the cell, add anhydrous methanol (80 mL) and ammonium bromide (0.8 g, ~0.1 M). Stir until the salt is fully dissolved.

• Cool the electrolyte solution to 0-5 °C.

• Add freshly distilled furan (6.8 g, 0.1 mol) to the cooled electrolyte.

• Immerse the anode and cathode into the solution, ensuring they do not touch.

• Begin stirring and apply a constant current to maintain a current density of approximately 20-30 mA/cm².

• Continue the electrolysis until 2.2 F/mol of charge has passed (approximately 5.9 Ah for a 0.1 mol scale). Monitor the reaction progress by GC-MS if possible.

• Upon completion, transfer the reaction mixture to a round-bottom flask.

• Remove the majority of the methanol under reduced pressure using a rotary evaporator.

• Add water (50 mL) and diethyl ether (50 mL) to the residue. Shake and separate the layers.

• Extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic extracts, wash with saturated sodium bicarbonate solution (30 mL) followed by brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,5-dimethoxy-2,5-dihydrofuran. This crude product is often of sufficient purity for the next step.

Protocol 2: Continuous Synthesis of 1,1,4,4-Tetramethoxy-2-butene

This protocol outlines a continuous-flow process, which is ideal for scalable production.[5]

Materials & Equipment:

• Crude 2,5-dimethoxy-2,5-dihydrofuran (from Protocol 1)

• Anhydrous Methanol (MeOH)

• Amberlyst® 15 or similar sulfonic acid ion-exchange resin (solid acid catalyst)

• HPLC pump or syringe pump

• Packed-bed reactor (glass column packed with the catalyst)

• Temperature-controlled heating jacket or oil bath

• Back pressure regulator

• Collection vessel

Procedure:

• Catalyst Preparation: Wash the Amberlyst® 15 resin with methanol thoroughly to remove any impurities, then pack it into the reactor column. Ensure there are no air gaps.

• Feed Solution Preparation: Prepare a feed solution consisting of 2,5-dimethoxy-2,5-dihydrofuran and methanol. A molar ratio of 1:10 to 1:20 (dihydrofuran:methanol) is recommended to drive the reaction to completion.[5]

• System Setup:

  • Connect the pump to the feed solution reservoir and the inlet of the packed-bed reactor.

  • Place the reactor in the heating jacket.

  • Connect the reactor outlet to the back pressure regulator and then to the collection vessel.

• Reaction Execution:

  • Heat the reactor to the desired temperature (typically 40-60 °C).

  • Begin pumping methanol through the system to equilibrate the catalyst bed and pre-heat the reactor.

  • Once the system is stable, switch the pump inlet to the feed solution.

  • Set the flow rate to achieve a residence time of 10 to 30 minutes within the reactor.[5] The optimal flow rate will depend on the reactor volume.

  • Maintain a slight back pressure (e.g., 2-3 bar) to ensure the solvent remains in the liquid phase.

• Collection & Monitoring: Collect the product stream from the reactor outlet. The reaction can be run continuously as long as the feed solution is supplied. Periodically take samples from the output stream to analyze for conversion by GC-MS.

• Shutdown: Upon completion, flush the system with pure methanol before shutting down the heat and pump.

Protocol 3: Purification by Fractional Distillation

Procedure:

• Combine the crude product streams from the continuous reaction.

• Set up a fractional distillation apparatus.

• First, distill at atmospheric pressure to remove the excess methanol, which can be recycled.[6]

• Once the methanol is removed, switch to vacuum distillation to purify the 1,1,4,4-tetramethoxy-2-butene.

• Collect the fraction boiling at approximately 80-85 °C at 15 mmHg. Unreacted 2,5-dimethoxy-2,5-dihydrofuran can also be recovered and recycled back into the feed stream.[5]

• Characterize the final product using NMR (¹H and ¹³C), GC-MS, and IR spectroscopy to confirm its identity and purity.

Data Summary and Visualization

Table 1: Typical Reaction Parameters and Expected Outcomes

Parameter	Step 1: Electro-oxidation	Step 2: Continuous Flow
Key Reactants	Furan, Methanol	2,5-Dimethoxy-2,5-dihydrofuran, Methanol
Catalyst/Electrolyte	NH4Br (or other salt)	Amberlyst® 15 (or similar solid acid)
Temperature	0–5 °C	40–60 °C
Residence/Reaction Time	Varies with current	10–30 minutes
Molar Ratio	N/A (MeOH as solvent)	1:10 to 1:20 (Substrate:MeOH)[5]
Typical Yield	>90% (Crude)	>95% (Conversion per pass)
Key Byproducts	Minimal	Pentamethoxybutane

Reaction Scheme Visualization

Caption: Reaction scheme for the conversion of 2,5-dimethoxy-2,5-dihydrofuran.

Note: The image SRC links are placeholders for a chemical drawing tool and will not render here. They represent the chemical structures of the reactant and product.

References

Sources

• 1. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US4441970A - Electrochemical preparation of 2,5-dialkoxy-2,5-dihydrofurans - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 6. CN102010311A - Method for synthesizing 4,4-dimethoxy-2-butanone - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,1,4,4-Tetramethoxy-2-butene

This guide is intended for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 1,1,4,4-tetramethoxy-2-butene. As a Senior Application Scientist, this document synthesizes established protocols with practical, field-proven insights to help you navigate common challenges and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1,1,4,4-tetramethoxy-2-butene?

A1: There are two main established routes for the synthesis of 1,1,4,4-tetramethoxy-2-butene:

• Route A: From Furan via Bromination. This classic approach involves the 1,4-addition of bromine to furan in methanol. This forms 2,5-dimethoxy-2,5-dihydrofuran in situ, which then undergoes an acid-catalyzed reaction with methanol to yield the final product.[1] However, this method has significant drawbacks, including the use of hazardous and corrosive bromine, the need for very low reaction temperatures (-30 to -50 °C), and the generation of hydrogen bromide as a byproduct.[1]

• Route B: From 2,5-Dimethoxy-2,5-dihydrofuran. A more modern and often preferred method starts with the pre-synthesized intermediate, 2,5-dimethoxy-2,5-dihydrofuran. This intermediate is then reacted with methanol in the presence of an acid catalyst.[1][2] This route avoids the direct use of bromine and generally offers better control over the reaction. The 2,5-dimethoxy-2,5-dihydrofuran itself can be synthesized through the electrochemical oxidation of furan in methanol.[3]

Q2: What are the advantages of using an acidic organic ion exchanger as a catalyst?

A2: Utilizing a solid acidic catalyst, such as an acidic organic ion exchanger with sulfonic acid groups, offers several advantages over liquid acids like p-toluenesulfonic acid or hydrogen chloride.[1] These benefits include:

• Simplified Workup: The solid catalyst can be easily removed by filtration, simplifying the purification process.

• Reduced Corrosion: Solid acids are generally less corrosive to reaction vessels compared to strong liquid acids.

• Potential for Continuous Processes: These catalysts are well-suited for use in continuous flow reactors, which can improve efficiency and scalability.[1]

Q3: What is the role of trimethyl orthoformate in some published procedures?

A3: The reaction of 2,5-dimethoxydihydrofuran with methanol to form 1,1,4,4-tetramethoxy-2-butene is a transacetalization reaction that produces one mole of water as a byproduct.[1] This reaction is an equilibrium, and the presence of water can shift the equilibrium back towards the starting materials, thus reducing the yield. Trimethyl orthoformate is added as a dehydrating agent to react with the water produced, driving the reaction to completion.[2]

Troubleshooting Guide

Problem 1: Low or No Yield of 1,1,4,4-Tetramethoxy-2-butene

Q: My reaction has resulted in a very low yield or no desired product. What are the likely causes and how can I fix this?

A: Low or no yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Poor Quality Starting Materials	Impurities in furan, 2,5-dimethoxy-2,5-dihydrofuran, or methanol can interfere with the reaction. Water in the methanol is particularly detrimental in acid-catalyzed reactions.	Use freshly distilled furan.[4] Ensure 2,5-dimethoxy-2,5-dihydrofuran is pure. Use anhydrous methanol.
Inactive Catalyst	The acid catalyst (solid or liquid) may be old, hydrated, or poisoned.	Use a fresh batch of the acid catalyst. If using a solid ion-exchange resin, ensure it is properly activated and dried according to the manufacturer's instructions.
Suboptimal Reaction Temperature	For the bromination route, temperatures above -30 °C can lead to side reactions and decomposition. For the acid-catalyzed route, the temperature needs to be sufficient for the reaction to proceed but not so high as to cause decomposition.	Strictly maintain the recommended temperature range for your chosen protocol. For the bromination method, a cryostat is recommended for precise temperature control. For the acid-catalyzed method, monitor the reaction progress at different temperatures to find the optimum.
Presence of Water	As mentioned, water can inhibit the acid-catalyzed conversion of 2,5-dimethoxydihydrofuran.	Use anhydrous solvents and reagents. Consider adding a dehydrating agent like trimethyl orthoformate.[2]
Incomplete Reaction	The reaction may not have been allowed to run for a sufficient amount of time.	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Problem 2: Formation of Significant Byproducts or Polymerization

Q: I am observing the formation of a dark, tarry substance in my reaction flask and multiple spots on my TLC plate. What is happening and what can I do?

A: The formation of dark, polymeric material is a classic sign of furan polymerization under acidic conditions.[5] This and other side reactions can significantly reduce the yield of the desired product.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for byproduct formation.

Explanation of Key Points:

• Acid Catalyst: Strong acids can aggressively protonate furan and its derivatives, initiating polymerization. Using a milder acid or a solid-supported acid can localize the acidic environment and reduce bulk polymerization.[1][2]

• Temperature Control: Exothermic reactions can lead to localized "hot spots" where the temperature rises significantly, promoting side reactions. Maintaining a consistent and controlled temperature is critical.

• Reagent Addition: Adding reagents too quickly can also lead to uncontrolled exotherms. Slow, dropwise addition with efficient stirring is recommended.

Problem 3: Product Instability During Workup and Purification

Q: My initial reaction appears successful, but I am losing a significant amount of product during workup and purification. Why is this happening?

A: 1,1,4,4-Tetramethoxy-2-butene is an acetal, and like many acetals, it can be sensitive to acidic conditions, especially in the presence of water.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Acidic Workup Conditions	Any residual acid from the reaction can hydrolyze the product back to intermediate compounds during aqueous workup.	Neutralize the reaction mixture with a mild base (e.g., a saturated solution of sodium bicarbonate or triethylamine) before performing an aqueous extraction.[4]
Prolonged Exposure to Silica Gel	Silica gel is slightly acidic and can cause decomposition of acid-sensitive compounds during column chromatography.	Minimize the time the product is on the silica gel column. Consider using a neutral or basic alumina column for purification. Alternatively, you can deactivate the silica gel by washing it with a solvent containing a small amount of a non-volatile base like triethylamine.
High Temperatures During Distillation	The product may be thermally unstable at its boiling point under atmospheric pressure.	Purify the product by vacuum distillation to lower the required temperature.[6]

Detailed Experimental Protocol (Route B)

This protocol is based on the acid-catalyzed reaction of 2,5-dimethoxy-2,5-dihydrofuran with methanol, a method that avoids the use of elemental bromine.

Reaction Scheme:

Caption: Acid-catalyzed synthesis from 2,5-dimethoxy-2,5-dihydrofuran.

Materials:

• 2,5-Dimethoxy-2,5-dihydrofuran (mixture of cis and trans isomers)

• Anhydrous Methanol

• Acidic ion-exchange resin (e.g., Amberlyst-15), pre-activated and dried

• Trimethyl orthoformate

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, combine 2,5-dimethoxy-2,5-dihydrofuran (1 equivalent), anhydrous methanol (10-20 equivalents), and trimethyl orthoformate (1.5 equivalents).

• Catalyst Addition: Add the acidic ion-exchange resin (e.g., 5-10% by weight of the starting furan derivative).

• Reaction: Stir the mixture at a gentle reflux (or at a predetermined optimal temperature, e.g., 40-50 °C) and monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-6 hours.

• Catalyst Removal: Cool the reaction mixture to room temperature and filter to remove the ion-exchange resin. Wash the resin with a small amount of diethyl ether.

• Neutralization and Extraction: Combine the filtrate and the washings. Carefully neutralize any remaining acid by adding saturated sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain 1,1,4,4-tetramethoxy-2-butene as a colorless oil.

References

• Preparation of 1,1,4,4-tetramethoxy-2-butene.

• terephthalaldehyde. Organic Syntheses Procedure. [Link]

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• Synthesis of n-Butene via Dimethyl Ether-to-Olefin Reaction over P-Loaded Ferrierite Zeolites. MDPI. [Link]

• Method for synthesizing 1, 4-tetraalkoxy-2-butene from 2, 2-dialkoxy acetaldehyde.

• Reactions of Dienes: 1,2 and 1,4 Addition. Master Organic Chemistry. [Link]

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• Method for preparing 2,5-dihydro-2,5-dimethoxyfuran by using fixed bed method.

• An electrochemical flow cell for the convenient oxidation of Furfuryl alcohols. [Link]

• Electrophilic addition to butadiene. ChemTube3D. [Link]

• Selective electrooxidation of 5-hydroxymethylfurfural to 5-formyl-furan-2-formic acid on non-metallic polyaniline catalysts. RSC Publishing. [Link]

• Synthesis of 1,1,4,4-tetrabromo-2-butenes and related compounds via desilylation-bromination of silylated 1,3-butadiene derivatives. PubMed. [Link]

• An Improved Method for the Synthesis of Butein Using SOCl2/EtOH as Catalyst and Deciphering Its Inhibition Mechanism on Xanthine Oxidase. NIH. [Link]

• Synthesis and Characteristics of 1,2,4,5-Tetrazines for Using as High Energy Density Materials (HEDMs). MDPI. [Link]

• 3.4 Reactions of 1,3-Butadiene – Organic Chemistry II. KPU Pressbooks. [Link]

• 2-Butene, 1-iodo-4-phenyl, (E). Organic Syntheses Procedure. [Link]

• An Improved Preparation of 2, 5-Dimethoxy -tetrahydrofuran. Chemical Research in Chinese Universities. [Link]

• Regioselectivity Control in the Synthesis of Linear Conjugated Dienes Enabled by Manganese(I)-Catalyzed C–H Activation. ACS Publications. [Link]

• New Access to the Synthesis of 1,1,4,4-Tetracyanobuta-1,3-Diene-Based Push–pull Chromophores Using Tetracyanoethylene Oxide via [3+2] Cycloaddition-Ring Opening Reactions. ResearchGate. [Link]

• Electrocatalytic Oxidation of Methanol on Glassy Carbon Electrode Modified by Metal Ions (Copper and Nickel) Dispersed into Polyaniline Film. SciRP.org. [Link]

• Modern Synthetic Methods for the Stereoselective Construction of 1,3-Dienes. PMC. [Link]

• Bromination of buta-1,3-diene with a single equivalent of Br2 can... | Study Prep in Pearson+. [Link]

• Synthetic pathway optimization for improved 1,2,4-butanetriol production | Request PDF. [Link]

• Method for synthesizing 4,4-dimethoxy-2-butanone.

• Synthesis and reactions with N -nucleophiles of 1-(thien-2-yl)- and 1-(4-hydroxyphenyl)-3,4,4-trichloro-3-buten-1-ones. ResearchGate. [Link]

• What are some common causes of low reaction yields? : r/Chempros. Reddit. [Link]

• The electro-oxidations of methanol and formic acid at the Ru(0001) electrode as a function of temperature: In-situ FTIR studies | Request PDF. ResearchGate. [Link]

• Synthesis of 1-(2,5-Dimethoxy-2,5-dihydrofuran-2-yl)ethanol from 2-Acetylfuran. [Link]

• Oxidative cyclization of 1,4-dienes to yield 2,3,5-trisubstituted tetrahydrofuran-diols. MSU Chemistry. [Link]

• Electrocatalytic conversion of biomass-derived furan compounds: mechanisms, catalysts and perspectives. Chemical Science (RSC Publishing). [Link]

• Addition Reaction to 1,3 Butadiene. YouTube. [Link]

• Electrophilic Attack on Conjugated Dienes-Kinetic and Thermodynamic Control. [Link]

• Synthesis of 2,5-Dihydrofurans. Organic Chemistry Portal. [Link]

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Technical Support Center: Stability of 1,1,4,4-Tetramethoxy-2-butene

Introduction

Welcome to the technical support guide for 1,1,4,4-tetramethoxy-2-butene (CAS No. 5370-08-1).[1] This document is designed for researchers, chemists, and drug development professionals who utilize this versatile bis-acetal in their synthetic workflows. As a protected form of 2-butene-1,4-dial, its stability is paramount for successful experimental outcomes. The primary lability of this molecule is its rapid hydrolysis under acidic conditions.

This guide provides an in-depth analysis of the factors governing its stability, troubleshooting for common experimental challenges, validated protocols, and answers to frequently asked questions. Our goal is to empower you with the technical expertise to handle this reagent with confidence and precision.

Part 1: Core Principles of Acetal Instability

This section addresses the fundamental chemical principles that dictate the stability of 1,1,4,4-tetramethoxy-2-butene in the presence of acid.

Q1: Why is 1,1,4,4-tetramethoxy-2-butene unstable under acidic conditions?

Answer: The instability of 1,1,4,4-tetramethoxy-2-butene in acidic media is due to the presence of two acetal functional groups. Acetals are characteristically stable in neutral to basic conditions but are highly susceptible to hydrolysis in the presence of an acid catalyst and a nucleophile, typically water.[2][3]

The process, known as deprotection or hydrolysis, converts the acetal back to its parent carbonyl compound (an aldehyde in this case) and alcohols. The reaction is an equilibrium process; therefore, the presence of excess water is crucial to drive the reaction to completion, favoring the formation of the dialdehyde.[2]

The mechanism proceeds in a stepwise manner for each acetal group:

• Protonation: An acid catalyst (H₃O⁺) protonates one of the methoxy group's oxygen atoms, transforming it into a good leaving group (-OCH₃H⁺).[2][4]

• Formation of Oxonium Ion: The protonated methoxy group departs as methanol (CH₃OH), and the resulting carbocation is stabilized by the lone pair of electrons on the adjacent oxygen atom, forming a resonance-stabilized oxonium ion.[2][4]

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the oxonium ion.[2]

• Deprotonation: The resulting intermediate is deprotonated by a weak base (like water) to form a hemiacetal and regenerate the acid catalyst.[2][5]

This sequence repeats for the second methoxy group on the same carbon, and then for the second acetal group at the other end of the molecule, ultimately yielding 2-butene-1,4-dial and four equivalents of methanol.

Sources

• 1. echemi.com [echemi.com]
• 2. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. osti.gov [osti.gov]
• 4. Acetals and Hemiacetals with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 1,1,4,4-Tetramethoxy-2-butene

For researchers, scientists, and professionals in drug development, the precise and unambiguous structural elucidation of organic molecules is a cornerstone of successful research. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out for its ability to provide a detailed atomic-level picture of molecular structure. This guide offers an in-depth analysis of the ¹H NMR spectrum of 1,1,4,4-tetramethoxy-2-butene, a molecule of interest for its synthetic utility. Due to the limited availability of its experimental spectrum in the public domain, this guide will present a detailed prediction of its ¹H NMR spectrum, grounded in fundamental NMR principles and supported by experimental data from structurally analogous compounds. This guide will further enhance understanding by providing a comparative analysis with the predicted spectra of cis- and trans-1,4-dimethoxy-2-butene, highlighting the key spectral features that differentiate these molecules.

The Significance of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy provides a wealth of information about the structure of a molecule from four key aspects of its spectrum: the number of signals, their chemical shifts (δ), the integration of signal areas, and the splitting pattern of the signals (multiplicity).[1] The chemical shift of a proton is highly sensitive to its electronic environment, while the multiplicity, governed by the n+1 rule, reveals the number of neighboring non-equivalent protons. These principles are fundamental to the analysis that follows.

Predicted ¹H NMR Spectrum of 1,1,4,4-Tetramethoxy-2-butene

The structure of 1,1,4,4-tetramethoxy-2-butene suggests a symmetrical molecule, which will be reflected in its ¹H NMR spectrum. The molecule can exist as two stereoisomers: cis (Z) and trans (E).

Structure and Proton Environments:

We can predict three distinct sets of proton signals for 1,1,4,4-tetramethoxy-2-butene:

• -OCH₃ protons (a): These are the protons of the four methoxy groups. Due to the symmetry of the molecule, all twelve of these protons are chemically equivalent and should give rise to a single, sharp signal.

• Olefinic protons (-CH=CH-) (b): These are the two protons on the carbon-carbon double bond. In both the cis and trans isomers, these two protons are chemically equivalent.

• Acetal protons (-CH(OCH₃)₂): These are the two protons on the carbons single-bonded to two oxygen atoms. These two protons are also chemically equivalent in both isomers.

Predicted Chemical Shifts and Multiplicities:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Methoxy (-OCH₃)	~3.3	Singlet	12H	Methoxy groups typically appear in the 3.2-3.8 ppm range. The absence of adjacent non-equivalent protons results in a singlet.
Acetal (-CH)	~4.8	Doublet	2H	These protons are deshielded by the two adjacent oxygen atoms. They are coupled to the adjacent olefinic protons, resulting in a doublet.
Olefinic (-CH=CH-)	~5.7	Triplet	2H	These protons are in the typical alkene region. They are coupled to the two adjacent acetal protons, resulting in a triplet (n+1 = 2+1 = 3).

Comparative Analysis: 1,1,4,4-Tetramethoxy-2-butene vs. cis/trans-1,4-Dimethoxy-2-butene

To better understand the spectral features of 1,1,4,4-tetramethoxy-2-butene, a comparison with its simpler analogs, cis- and trans-1,4-dimethoxy-2-butene, is highly instructive.

Predicted ¹H NMR Data for Comparative Molecules:

Compound	Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
cis-1,4-Dimethoxy-2-butene	-OCH₃	~3.3	Singlet	-
-CH₂-	~4.0	Doublet	~5-7
-CH=CH-	~5.6	Triplet	~5-7
trans-1,4-Dimethoxy-2-butene	-OCH₃	~3.3	Singlet	-
-CH₂-	~3.9	Doublet	~4-6
-CH=CH-	~5.7	Triplet	~4-6

Key Differences and Rationale:

• Acetal vs. Methylene Protons: The most significant difference lies in the signals for the protons at the 1 and 4 positions. In 1,1,4,4-tetramethoxy-2-butene, these are acetal protons (-CH(OCH₃)₂) and are expected to appear further downfield (~4.8 ppm) due to the presence of two deshielding oxygen atoms on the same carbon. In the 1,4-dimethoxy-2-butene isomers, these are methylene protons (-CH₂OCH₃) and would appear slightly more upfield (~3.9-4.0 ppm).

• Stereochemistry and Coupling Constants: The coupling constant (J) between the olefinic protons and the adjacent protons can provide information about the stereochemistry of the double bond. According to the Karplus relationship, the vicinal coupling constant is dependent on the dihedral angle between the coupled protons. While a detailed analysis would require the actual spectra, we can predict that the coupling constants in the cis and trans isomers of 1,4-dimethoxy-2-butene might show subtle differences.

Experimental Protocol for ¹H NMR Analysis

For researchers aiming to acquire and analyze the ¹H NMR spectrum of 1,1,4,4-tetramethoxy-2-butene or its analogs, the following protocol is recommended.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified compound.
• Dissolve the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, benzene-d₆) in a clean, dry NMR tube.
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

2. NMR Data Acquisition:

• Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 300 MHz to ensure good signal dispersion.
• Set the spectral width to cover the expected range of proton signals (typically 0-12 ppm).
• Use a sufficient number of scans to obtain a good signal-to-noise ratio. For a moderately concentrated sample, 8 to 16 scans are usually adequate.

3. Data Processing and Interpretation:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the spectrum to obtain pure absorption line shapes.
• Calibrate the chemical shift scale using the residual solvent peak or the TMS signal (δ = 0.00 ppm).
• Integrate the area under each signal to determine the relative ratio of protons.
• Analyze the multiplicity of each signal to determine the number of neighboring non-equivalent protons.
• Measure the coupling constants (J) in Hertz (Hz) for all multiplets.

Visualization of the Analytical Workflow

The logical flow of the ¹H NMR analysis process can be visualized as follows:

Caption: Workflow for ¹H NMR Spectrum Analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 1,1,4,4-tetramethoxy-2-butene. By leveraging fundamental NMR principles and comparing its expected spectral features with those of its structural analogs, cis- and trans-1,4-dimethoxy-2-butene, we have outlined the key distinguishing characteristics. The provided experimental protocol offers a robust framework for researchers to acquire and interpret their own data. A thorough understanding of the principles discussed herein will empower scientists in their structural elucidation endeavors, ensuring the accuracy and integrity of their research.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Navigating the Labyrinth of Isomers: A Comparative Guide to the GC-MS Fragmentation Patterns of Tetramethoxybutene Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical analysis, the ability to distinguish between closely related isomers is paramount. This is particularly true for compounds like tetramethoxybutene derivatives, which, while not widely studied, represent a class of molecules with potential applications stemming from their unique arrangement of methoxy groups and a butene backbone. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the identification and structural elucidation of such volatile compounds.[1] This guide, crafted from the perspective of a Senior Application Scientist, delves into the predicted electron ionization (EI) fragmentation patterns of various tetramethoxybutene isomers. While experimental data on these specific compounds is scarce, we can construct a robust predictive framework by drawing upon the fundamental principles of mass spectrometry and the known fragmentation behaviors of related ethers and acetals.

The Foundation: Understanding Fragmentation in Ethers and Acetals

Under electron ionization (EI) at a standard 70 eV, organic molecules are bombarded with high-energy electrons, leading to the ejection of an electron and the formation of a molecular ion (M+•).[2][3] This high-energy species is often unstable and undergoes a series of fragmentation reactions to yield smaller, more stable ions. For ethers and acetals, the fragmentation pathways are largely dictated by the presence of the oxygen atoms.

The primary fragmentation mechanisms include:

• Alpha-Cleavage: This is a common pathway for ethers where the bond adjacent to the oxygen atom is cleaved. This results in the formation of a resonance-stabilized oxonium ion.

• Inductive Cleavage: The electronegative oxygen atom can induce cleavage at the C-O bond, leading to the loss of an alkoxy radical (•OR) or an alkoxy group.

• Neutral Loss: Small, stable neutral molecules can be eliminated from the molecular ion. For methoxy-containing compounds, the loss of methanol (CH₃OH, 32 Da) or formaldehyde (CH₂O, 30 Da) are common rearrangement pathways.

• Rearrangements: Complex rearrangements, such as the McLafferty rearrangement in carbonyl-containing compounds, can also occur, though they are less predictable without experimental data.[4]

For acetals and ketals, which are structurally present in some tetramethoxybutene isomers, fragmentation is often initiated by cleavage of a C-O bond, followed by the loss of alkoxy groups or neutral alcohol molecules.[5][6][7]

A Comparative Analysis of Predicted Fragmentation Patterns

To illustrate the potential for isomeric differentiation, we will consider three hypothetical isomers of tetramethoxybutene: 1,1,4,4-Tetramethoxy-2-butene, 2,2,3,3-Tetramethoxybutane (a saturated analog for comparison), and a cyclic precursor, 2,3-Bis(dimethoxymethyl)oxirane.

Isomer 1: 1,1,4,4-Tetramethoxy-2-butene

This isomer contains two acetal groups at either end of a butene chain.

Predicted Fragmentation:

• Alpha-Cleavage: The most favorable initial fragmentation would be the cleavage of the C-C bond adjacent to the acetal groups, leading to a stable, resonance-stabilized ion at m/z 75 (CH(OCH₃)₂⁺). This is expected to be a very prominent, likely the base peak.

• Loss of a Methoxy Group: Loss of a methoxy radical (•OCH₃) from the molecular ion would result in an ion at m/z 147 .

• Loss of Methanol: A rearrangement reaction could lead to the elimination of a neutral methanol molecule (CH₃OH), yielding an ion at m/z 146 .

• Cleavage of the Butene Chain: Fragmentation at the central C=C bond is less likely but could occur, potentially leading to fragments that can further decompose.

Caption: Predicted major fragmentation pathways for 2,2,3,3-Tetramethoxybutane.

Isomer 3: 2,3-Bis(dimethoxymethyl)oxirane

This cyclic ether (epoxide) represents a potential synthetic precursor or alternative isomeric form. The fragmentation of the oxirane ring would introduce unique pathways.

Predicted Fragmentation:

• Ring Opening and Cleavage: The initial fragmentation will likely involve the opening of the strained oxirane ring. Subsequent cleavage of the C-C bond of the original ring could lead to various fragments.

• Loss of a Dimethoxymethyl Group: Cleavage of the bond between the oxirane ring and one of the dimethoxymethyl substituents would result in the loss of a •CH(OCH₃)₂ radical (75 Da), leading to a fragment at m/z 103 .

• Formation of m/z 75: The expelled •CH(OCH₃)₂ could also be detected as the stable cation at m/z 75 .

• Fragments from Ring Cleavage: Further fragmentation of the oxirane ring structure could lead to a complex pattern of smaller ions.

Caption: Predicted major fragmentation pathways for 2,3-Bis(dimethoxymethyl)oxirane.

Comparative Summary of Predicted Key Fragments

Predicted Fragment (m/z)	Proposed Origin	1,1,4,4-Tetramethoxy-2-butene	2,2,3,3-Tetramethoxybutane	2,3-Bis(dimethoxymethyl)oxirane
147	[M - •OCH₃]⁺	Likely	Likely	Possible
146	[M - CH₃OH]⁺•	Likely	Likely	Possible
103	[M - •CH(OCH₃)₂]⁺	Unlikely	Unlikely	Characteristic
89	[C(CH₃)(OCH₃)₂]⁺	Unlikely	Characteristic	Unlikely
75	[CH(OCH₃)₂]⁺	Characteristic (High Abundance)	Possible	Characteristic

This table highlights the diagnostic potential of GC-MS. The presence of a high abundance ion at m/z 75 would strongly suggest an isomer with a terminal acetal group. Conversely, a prominent peak at m/z 89 would be a clear indicator of the 2,2,3,3-tetramethoxybutane structure. The ion at m/z 103 would point towards the cyclic oxirane structure.

Experimental Protocol for GC-MS Analysis

This protocol provides a general framework for the analysis of tetramethoxybutene derivatives and similar volatile organic compounds. Optimization may be required based on the specific instrumentation and the exact properties of the analyte.

Caption: General workflow for the GC-MS analysis of volatile organic compounds.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately prepare a dilute solution of the tetramethoxybutene derivative (e.g., 100 µg/mL) in a high-purity volatile solvent such as dichloromethane or hexane.

  • Transfer the solution to a 2 mL autosampler vial with a PTFE-lined septum cap.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase the temperature at a rate of 10°C/min to 250°C.

    • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV. [8] * Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 40-400.

  • Solvent Delay: 3-4 minutes to prevent filament damage from the solvent peak.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the tetramethoxybutene derivative.

  • Extract the mass spectrum for this peak.

  • Analyze the fragmentation pattern, identifying the molecular ion (if present) and major fragment ions.

  • Compare the observed fragmentation pattern with the predicted patterns for the different isomers to aid in structural elucidation.

Conclusion

While the direct experimental analysis of tetramethoxybutene derivatives is not extensively documented in scientific literature, a thorough understanding of fundamental mass spectrometric principles allows for the construction of robust predictive fragmentation patterns. The clear differences in the predicted mass spectra of 1,1,4,4-tetramethoxy-2-butene, 2,2,3,3-tetramethoxybutane, and 2,3-bis(dimethoxymethyl)oxirane, particularly the formation of characteristic ions at m/z 75, 89, and 103 respectively, demonstrate the power of GC-MS in distinguishing between isomers. This guide provides a foundational framework for researchers embarking on the analysis of these and other polyalkoxy compounds, underscoring the synergy between theoretical knowledge and analytical experimentation in modern chemical science.

References

• (2025-08-06). Gas chromatography-mass spectral structural analysis, phytochemical screening and antimicrobial activity of n-hexane leaf extract of Corymbia torelliana. ResearchGate. Retrieved from [Link]

• (n.d.). Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Refubium - Freie Universität Berlin. Retrieved from [Link]

• (n.d.). CHAPTER 6 1 2 GC EI and CI Fragmentation and Interpretation of Spectra 3 4 6.1 Introduction 5 6 Before discussing fragmentatio. Whitman People. Retrieved from [Link]

• (n.d.). Electron ionization (EI) mass spectra of exo-endo double-bond isomers of polycyano "push-pull" pentadienes derived from cycloalkylidene malonic acid derivatives. PubMed. Retrieved from [Link]

• (n.d.). Fragmentation Study of Peptide Acetals and Aldehydes Using In-Source Collision-Induced Dissociation. PubMed. Retrieved from [Link]

• (n.d.). Synthesis and Molecular Structure of 4′,9′,4,9-Tetra-tert-butyl-1′,6′,1,6-tetramethoxy-2,5-dioxa[3.3]metabiphenylophane. ResearchGate. Retrieved from [Link]

• (2024-06-28). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews. Retrieved from [Link]

• (n.d.). 2,2,3,3-Tetramethoxybutane. PubChem. Retrieved from [Link]

• (2022-07-20). 10.4: Acetals and Ketals. Chemistry LibreTexts. Retrieved from [Link]

• (2025-08-07). ChemInform Abstract: An Alternative Route for the Synthesis of 2,3,4,5-Tetramethoxytoluene. Wiley Online Library. Retrieved from [Link]

• (2018-09-20). 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. YouTube. Retrieved from [Link]

• (2018-10-10). Part 4: Mass Spectrometry - Electron Ionization (EI) Technique. YouTube. Retrieved from [Link]

• (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Unknown Source. Retrieved from [Link]

• (n.d.). Electron ionization mass spectra and their reproducibility for trialkylsilylated derivatives of organic acids, sugars and alcohols. PubMed. Retrieved from [Link]

• (n.d.). Chapter 6: Mass spectrometric analysis of triterpenoids in dammar and mastic under EI and APCI conditions. UvA-DARE (Digital Academic Repository) - Universiteit van Amsterdam. Retrieved from [Link]

• (2010-04-08). Showing Compound Oxirane (FDB003358). FooDB. Retrieved from [Link]

• (2010-05-28). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• (2013-07-14). Introduction to Ionization and Fragmentation in Mass Spectrometry. YouTube. Retrieved from [Link]

• (n.d.). Oxirane, 2,2-dimethyl-3-(3-methyl-3-butenyl)-. PubChem. Retrieved from [Link]

• (n.d.). Oxirane, 3-ethyl-2,2-dimethyl-. NIST WebBook. Retrieved from [Link]

• (n.d.). Butane, 2-methoxy-. NIST WebBook. Retrieved from [Link]

• (n.d.). Oxirane, 2,3-dimethyl-, cis-. Substance Details - SRS | US EPA. Retrieved from [Link]

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• 8. youtube.com [youtube.com]

Refractive Index Standards for 1,1,4,4-Tetramethoxy-2-butene

The following guide serves as a technical standard for the characterization and purity assessment of 1,1,4,4-Tetramethoxy-2-butene (TMB). It is designed for organic chemists and process engineers who require a rapid, self-validating method to distinguish this reagent from its cyclic isomers and hydrolysis products.

A Process Analytical Technology (PAT) Guide for Purity Verification

Executive Summary: The Purity Paradox

In the synthesis of heterocyclic compounds (e.g., pyridazines, pyrroles), 1,1,4,4-Tetramethoxy-2-butene (TMB) acts as a masked dicarbonyl equivalent. However, its quality is often compromised by a "silent" impurity: its cyclic isomer, 2,5-dimethoxy-2,5-dihydrofuran .

Standard chromatographic methods (GC/HPLC) can induce thermal isomerization or hydrolysis on the column, leading to erroneous purity data. Refractive Index (RI) offers a non-destructive, thermodynamic "fingerprint" that instantly distinguishes the open-chain acetal (TMB) from the cyclic dihydrofuran.

This guide establishes the Refractive Index Standard of 1.4280 (

) for TMB and defines the deviation limits that signal specific chemical contaminants.

The Standard: 1,1,4,4-Tetramethoxy-2-butene

To validate the identity of TMB, the following physical constants must be met. These values are based on the trans-isomer (Fumaraldehyde bis(dimethyl acetal)), which is the thermodynamically stable commercial form.

Primary Optical Standard

Parameter	Standard Value	Tolerance	Conditions
Refractive Index ( )	1.4280	± 0.0005	589 nm (Na D-line), 20.0°C
Temperature Correction ( )	-0.00045 / °C	N/A	Valid between 15°C – 25°C

Secondary Physical Validation

Property	Value	Diagnostic Role
Density	1.012 g/mL	Checks for bulk solvent dilution (e.g., MeOH).[1]
Boiling Point	100–103°C (15 mmHg)	Verifies absence of volatile hydrolysis products.[1][2]
Appearance	Colorless to pale yellow	Darkening indicates polymerization/oxidation.[1]

Critical Insight: A measured RI of 1.432+ is a "red flag" for cyclic isomerization (see Section 3).

Comparative Performance: TMB vs. Alternatives

This section compares TMB against its chemical "alternatives"—specifically, the impurities that mimic it—and evaluates RI against other analytical methods.

A. Chemical Alternatives (The Impurity Profile)

The synthesis of TMB often involves the oxidative ring-opening of furan derivatives. The reaction mixture exists in an equilibrium between the Open-Chain Acetal (Target) and the Cyclic Dihydrofuran (Impurity).

Compound	Structure Type	Refractive Index ( )	from Standard	Diagnostic Interpretation
1,1,4,4-Tetramethoxy-2-butene	Open Chain (Target)	1.4280	0.0000	Pure Product
2,5-Dimethoxy-2,5-dihydrofuran	Cyclic Isomer	1.4340	+0.0060	Cyclic Contamination. Indicates incomplete ring opening or acid-catalyzed reversion.[1]
Methanol	Solvent	1.3284	-0.0996	Solvent Residue. Significant drop in RI.[1]
Fumaraldehyde	Hydrolysis Product	~1.4480*	+0.0200	Degradation. Indicates acetal hydrolysis (moisture ingress).[1]

*Note: Fumaraldehyde is unstable and polymerizes; high RI drift usually indicates aldehyde formation followed by oligomerization.

B. Methodological Alternatives (RI vs. NMR/GC)

Why use RI when NMR is available?

Feature	Refractive Index (RI)	H-NMR	GC-MS
Speed	< 1 minute	15–30 minutes	30–60 minutes
Cost per Run	Negligible	High (Solvents/Tube)	Medium (Column wear)
Sample Integrity	Non-Destructive	Non-Destructive	Destructive (Thermal isomerization possible)
Limit of Detection	~0.1% (Bulk impurity)	~0.5%	<0.01% (Trace)
Best Use	Process Control (PAT)	Structural Confirmation	Trace Impurity Profiling

Experimental Protocol: The Self-Validating Measurement

To ensure scientific integrity, this protocol includes a "System Suitability Test" (SST) using toluene as a reference standard.

Equipment Required[1]

• Digital Refractometer (Precision ±0.0001).

• Temperature Control Bath (Circulator) set to 20.0°C.

• Calibration Standard: Toluene (HPLC Grade) or Deionized Water.

Step-by-Step Workflow

Step 1: System Suitability Test (SST) Before measuring the sample, validate the instrument state.

• Clean the prism with methanol and dry with a lint-free wipe.

• Apply Toluene .

• Measure RI.[3][4]

  • Acceptance Criteria:

    at 20°C.

  • Alternative: Water (

    ).

• If the value drifts, recalibrate the instrument before proceeding.

Step 2: Sample Measurement

• Equilibrate the TMB sample to 20°C (allow 2 minutes in the sample well if the prism is temperature-controlled).

• Apply sufficient volume (approx. 0.3 mL) to cover the prism completely.

• Record the value (

  ).

Step 3: Data Interpretation (The Decision Matrix) Use the following logic to qualify the reagent:

• : PASS. High purity (>97%). Proceed to synthesis.
• : FAIL (Isomerization). Significant presence of 2,5-dimethoxy-2,5-dihydrofuran. Action: Re-process or distill.
• : FAIL (Solvent). Residual methanol detected. Action: Rotary evaporation.

Visualization: The Purity Pathway

The following diagram illustrates the chemical relationship between the target TMB and its critical impurities, mapping the Refractive Index checkpoints.

Caption: Chemical pathway showing the equilibrium between the cyclic isomer (RI 1.434) and the target open-chain acetal (RI 1.428). RI monitoring prevents the carryover of the cyclic impurity.

References

• Sigma-Aldrich. Fumaraldehyde bis(dimethyl acetal) Product Specification & Properties (CAS 6068-62-8).[5] Retrieved from

• TCI Chemicals. 2,5-Dimethoxy-2,5-dihydrofuran Product Properties (CAS 332-77-4). Retrieved from

• PureSynth. Fumaraldehyde Bis(Dimethyl Acetal) GC Standard Data. Retrieved from

• RefractiveIndex.INFO. Refractive index database for organic solvents (Methanol/Toluene). Retrieved from

• National Institute of Standards and Technology (NIST). Toluene Refractive Index Standards for Calibration. Retrieved from

Sources

• 1. 1-Butene (CAS 106-98-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Fumaraldehyde bis(dimethyl acetal) 95 6068-62-8 [sigmaaldrich.com]
• 3. pure-synth.com [pure-synth.com]
• 4. 2-メチル-2-ブテン ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. Fumaraldehyde bis(dimethyl acetal) 95 6068-62-8 [sigmaaldrich.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1,1,4,4-Tetramethoxy-2-butene

Section 1: Executive Summary: Immediate Actions & Critical Hazards

This guide provides a detailed operational and safety protocol for the handling and disposal of 1,1,4,4-Tetramethoxy-2-butene. The primary directive is to ensure personnel safety and environmental compliance through a clear understanding of the chemical's properties and the mandated disposal pathways. The procedures outlined are grounded in established chemical safety principles and regulatory standards.

Parameter	Guidance
Primary Hazards	Flammable liquid and vapor. Potential for eye, skin, and respiratory irritation.[1][2] The chemical nature as an acetal suggests instability in acidic conditions.
Required PPE	Nitrile gloves, chemical splash goggles, flame-retardant lab coat. Work must be conducted in a certified chemical fume hood.
Small Spill (<100 mL)	Absorb with inert, non-combustible material (e.g., sand, vermiculite).[3] Collect in a sealed, labeled container for hazardous waste. Ventilate the area.
Large Spill (>100 mL)	Evacuate immediate area. Alert institutional safety personnel. Prevent entry into drains or waterways.[3] Approach only with appropriate respiratory protection and chemical-resistant gear.
Primary Disposal Route	Collect in a designated, sealed, and properly labeled hazardous waste container. Dispose of via your institution's licensed hazardous waste management service. Do not pour down the drain.

Section 2: Understanding the Chemistry: Causality-Driven Protocol

A foundational understanding of the molecular behavior of 1,1,4,4-Tetramethoxy-2-butene is critical for appreciating the causality behind these disposal protocols. Its reactivity profile dictates every handling and disposal choice.

Chemical Properties

Property	Value / Description
Chemical Formula	C₈H₁₆O₄
Molecular Weight	176.21 g/mol
Functional Group	Acetal (specifically, a bis-acetal)
Appearance	Likely a colorless to pale yellow liquid (based on similar compounds)
Key Reactivity	Stable under neutral to basic conditions; undergoes acid-catalyzed hydrolysis.[4][5][6]

Core Reactivity: The Acetal Functional Group

The two acetal groups are the most significant feature of this molecule from a disposal standpoint. Acetals are generally stable functional groups, making them excellent protecting groups in organic synthesis precisely because they are unreactive towards bases, nucleophiles, and hydrides.[4][5]

However, this stability vanishes in the presence of acid, particularly aqueous acid. The acetal will readily hydrolyze, breaking down into its constituent aldehyde and alcohol components.[6][7] This reaction is not a mere degradation; it is a transformation into new chemical entities that must also be managed.

Caption: Acid-catalyzed hydrolysis of 1,1,4,4-Tetramethoxy-2-butene.

Hydrolysis Products and Their Hazards

The hydrolysis of 1,1,4,4-Tetramethoxy-2-butene yields succinaldehyde and four equivalents of methanol. Therefore, any disposal method involving acidification must account for the hazards of these products:

• Succinaldehyde: A toxic and corrosive dialdehyde.

• Methanol: A toxic and flammable alcohol.

This knowledge reinforces the primary directive: containment and disposal via a professional service is superior to in-lab chemical treatment unless explicitly permitted and outlined by your institution's Chemical Hygiene Plan.

Section 3: Regulatory & Safety Framework

All laboratory operations, including waste disposal, are governed by federal and local regulations. Adherence to these standards is not optional.

• OSHA 29 CFR 1910.1450: The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard, often called the Laboratory Standard, mandates the development of a Chemical Hygiene Plan (CHP) .[8][9][10] Your institution's CHP is the controlling document for all chemical handling procedures.

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the management of hazardous waste from "cradle to grave".[11][12] This includes generation, transportation, treatment, storage, and disposal.[13]

Your role as a researcher is to manage the "cradle" portion correctly by following the procedures for waste identification, segregation, and accumulation outlined in your CHP and this guide.

Section 4: Procedural Guide to Disposal

This section provides the step-by-step workflow for the safe disposal of 1,1,4,4-Tetramethoxy-2-butene.

Step 1: Hazard Assessment & Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are equipped with the appropriate PPE to mitigate exposure risks.

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-rated chemical splash goggles	Protects against splashes and vapors.
Hand Protection	Nitrile or neoprene gloves	Provides chemical resistance. Inspect gloves for integrity before each use.
Body Protection	Flame-retardant laboratory coat	Protects skin and clothing from splashes and provides a barrier in case of fire.
Ventilation	Certified Chemical Fume Hood	Essential for minimizing inhalation exposure to vapors.

Step 2: Waste Segregation & Container Management

Proper containment is the most critical step in the disposal process.

• Designate a Waste Container: Use a chemically compatible, leak-proof container with a secure screw-top cap.[14] Glass or polyethylene containers are typically suitable.

• Label Correctly: The moment you add the first drop of waste, the container must be labeled. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 1,1,4,4-Tetramethoxy-2-butene"

  • An indication of the hazards (e.g., "Flammable," "Irritant")

  • The date of accumulation start.

• Segregate Incompatibles: Store this waste container away from strong acids, which could initiate hydrolysis and create a potentially dangerous buildup of pressure from methanol vapor.[15]

• Keep Closed: Always keep the waste container sealed when not actively adding waste.[14] This prevents the release of vapors into the lab.

Step 3: Disposal Pathways Decision Workflow

The following diagram outlines the decision-making process for disposing of waste 1,1,4,4-Tetramethoxy-2-butene.

Caption: Disposal decision workflow from generation to final pickup.

Protocol 4.1: Small-Scale Spill & Contamination Cleanup

For minor spills (<100 mL) inside a chemical fume hood:

• Alert Personnel: Inform others in the immediate area.

• Ensure Ventilation: Confirm the fume hood is operating correctly.

• Contain & Absorb: Cover the spill with a non-combustible absorbent material like vermiculite, sand, or a chemical absorbent pad.[3] Do not use paper towels, as this can increase the fire risk.

• Collect Waste: Carefully scoop the absorbed material into a designated, sealable plastic bag or container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials (wipes, gloves) as hazardous waste.

• Package & Label: Seal the container of spill debris and label it as "Hazardous Waste: Debris contaminated with 1,1,4,4-Tetramethoxy-2-butene."

• Dispose: Transfer the container to your lab's Satellite Accumulation Area for pickup.

Protocol 4.2: Bulk Waste Disposal

This is the standard and required procedure for all unused, expired, or surplus 1,1,4,4-Tetramethoxy-2-butene.

• Identify Waste: Clearly identify the material as waste.

• Transfer to Waste Container: Working in a fume hood and wearing appropriate PPE, carefully pour the liquid into your designated, pre-labeled hazardous waste container.

• Avoid Overfilling: Leave at least 10% headspace in the container to allow for vapor expansion.[14]

• Secure and Store: Tightly seal the container and place it in a designated secondary containment bin within your lab's Satellite Accumulation Area.

• Schedule Pickup: Follow your institution's procedure to request a hazardous waste pickup from the Environmental Health and Safety (EHS) department.

• Documentation: Ensure all necessary paperwork or electronic logs are completed for the waste transfer.

Section 5: Emergency Procedures

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing. Immediately wash the affected area with soap and plenty of water. Seek medical attention if irritation develops.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Section 6: Conclusion: Fostering a Culture of Safety

The proper disposal of 1,1,4,4-Tetramethoxy-2-butene is a straightforward process when guided by a clear understanding of its chemical nature and the regulatory landscape. The core principles are containment, clear communication through labeling, and adherence to your institution's established waste management streams. By treating every chemical, from use to disposal, with diligence and respect for its inherent properties, we build a safer and more sustainable research environment.

Section 7: References

• Synquest Labs. (n.d.). 1,1,1,2,4,4,4-Heptafluoro-2-butene - Safety Data Sheet 1300330. Retrieved from Synquest Labs website.

• Carl ROTH. (2025). Safety Data Sheet: 2-Butene-1,4-diol. Retrieved from Carl ROTH website.

• Sigma-Aldrich. (2024). SAFETY DATA SHEET - trans-2-Butene. Retrieved from Sigma-Aldrich website.

• NOAA. (1992). (e)-1,4-dibromo-2-butene - Report | CAMEO Chemicals. Retrieved from NOAA website.

• New Jersey Department of Health. (n.d.). trans-1,4-DICHLOROBUTENE HAZARD SUMMARY. Retrieved from NJ.gov.

• Scribd. (n.d.). Material Safety Data Sheet: (Z) - 1,1,1,4,4,4-Hexafluoro-2-Butene. Retrieved from Scribd.

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from EPA.gov.

• U.S. Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from OSHA.gov.

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. Retrieved from Chemistry LibreTexts.

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from Chemistry Steps.

• U.S. Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from OSHA.gov.

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from EPA.gov.

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from The University of Chicago website.

• Vanderbilt University. (n.d.). The Laboratory Standard. Retrieved from Vanderbilt University Office of Clinical and Research Safety.

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved from Master Organic Chemistry.

• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from EPA.gov.

• National Center for Biotechnology Information. (n.d.). OSHA Laboratory Standard. Retrieved from NCBI.

• ChemistNATE. (2021). Acetals : formation & hydrolysis. Retrieved from YouTube.

• Administration for Strategic Preparedness and Response. (n.d.). OSHA Standards for Biological Laboratories. Retrieved from PHE.gov.

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